Cas no 144757-44-8 (2-(2-Chlorophenoxy)acetamidine)

2-(2-Chlorophenoxy)acetamidine structure
144757-44-8 structure
Product Name:2-(2-Chlorophenoxy)acetamidine
CAS No:144757-44-8
MF:C8H9ClN2O
MW:184.62286067009
CID:2117871
Update Time:2023-08-03

2-(2-Chlorophenoxy)acetamidine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chlorophenoxy)-acetamidine
    • 2-(2-chlorophenoxy)acetamidine
    • Maybridge3_007120
    • 2-(2-Chloro-phenoxy)-acetamidine
    • IDI1_018507
    • BB 0240260
    • 2-(2-Chlorophenoxy)acetamidine
    • Inchi: 1S/C8H9ClN2O/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5H2,(H3,10,11)
    • InChI Key: QQJLUVWKVHAVFS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OCC(=N)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • XLogP3: 1.3
  • Topological Polar Surface Area: 59.1
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